Cas no 1000342-14-2 (1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene)

• Product Name: 1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene
• CAS No: 1000342-14-2
• MF: C₈H₇BrN₂O₅
• MW: 291.055581331253
• CID: 1124267
• PubChem ID: 24729182
• Update Time: 2025-04-20

1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dinitrophenyl)ethanol
• 1-Hydroxyethyl-4-Bromo-2,6-dinitrobenzene
• 1000342-14-2
• 1-Hydroxyethyl-4-bromo-2,6-dinitrobenzene

• Inchi： 1S/C8H7BrN2O5/c9-5-3-7(10(13)14)6(1-2-12)8(4-5)11(15)16/h3-4,12H,1-2H2
• InChI Key： YLTWJLUVASGNKR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])CCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.954
• Monoisotopic Mass: 289.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 111.87000
• LogP: 2.84670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes